N-(1-Benzyl-3-phenylpyrrolidin-3-yl)acetamide
Overview
Description
“N-(1-Benzyl-3-phenylpyrrolidin-3-yl)acetamide” is a chemical compound with the CAS Number: 1864016-26-1 . It has a molecular weight of 294.4 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C19H22N2O/c1-16(22)20-19(18-10-6-3-7-11-18)12-13-21(15-19)14-17-8-4-2-5-9-17/h2-11H,12-15H2,1H3,(H,20,22) . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Intermediate in Pharmaceutical Synthesis
4-Benzyloxy-3-pyrrolin-2-on-1-yl acetamide, a related compound, serves as an advantageous intermediate for the production of pharmaceutically effective 4-hydroxypyrrolidin-2-1-yl acetamide. The processes for producing both the intermediate and the active substance are well-documented, highlighting the compound's relevance in pharmaceutical synthesis and drug development Kevin T. Fort, 2002.
Corrosion Inhibition
Acetamide derivatives, including those similar to N-(1-Benzyl-3-phenylpyrrolidin-3-yl)acetamide, have been synthesized and evaluated for their corrosion inhibition properties. Specifically, 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives demonstrated promising inhibition efficiencies in protecting steel in acidic and mineral oil mediums, showcasing the compound's potential in industrial applications related to corrosion prevention A. Yıldırım, M. Cetin, 2008.
Antibacterial Activity
Research into N-substituted phenyl acetamide benzimidazole derivatives has shown significant antibacterial activity against Methicillin-Resistant Staphylococcus aureus (MRSA), with certain derivatives being more potent than standard drugs. This indicates the potential of N-(1-Benzyl-3-phenylpyrrolidin-3-yl)acetamide and its derivatives in contributing to the development of new antibacterial agents S. Chaudhari et al., 2020.
Synthesis of Heterocyclic Compounds
Compounds related to N-(1-Benzyl-3-phenylpyrrolidin-3-yl)acetamide have been utilized in the synthesis of various heterocyclic compounds, demonstrating their utility in organic chemistry and drug development. These synthesized compounds have shown good antimicrobial activity, further supporting the compound's role in the development of new therapeutic agents Asmaa M. Fahim, Eman H. I. Ismael, 2019.
Safety and Hazards
properties
IUPAC Name |
N-(1-benzyl-3-phenylpyrrolidin-3-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c1-16(22)20-19(18-10-6-3-7-11-18)12-13-21(15-19)14-17-8-4-2-5-9-17/h2-11H,12-15H2,1H3,(H,20,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNWKKVKEISGFBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1(CCN(C1)CC2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-Benzyl-3-phenylpyrrolidin-3-yl)acetamide | |
CAS RN |
1864016-26-1 |
Source
|
| Record name | N-(1-benzyl-3-phenylpyrrolidin-3-yl)acetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-((4-Chlorobenzyl)thio)benzofuro[3,2-d]pyrimidine](/img/structure/B2383476.png)
![3,6-Diamino-4-(4-ethoxyphenyl)-2-(4-methylbenzoyl)thieno[2,3-b]pyridine-5-carbonitrile](/img/structure/B2383477.png)
![2-[ethyl(prop-2-yn-1-yl)amino]-N-[2-(1H-indol-3-yl)ethyl]propanamide](/img/structure/B2383480.png)
![N-(2,6-Difluorophenyl)-6-phenyl-2-azaspiro[3.3]heptane-2-carboxamide](/img/structure/B2383495.png)
